Cas no 14618-94-1 (3-methyl-5-(4-methylphenyl)-5-oxopentanoic Acid)

• Product Name: 3-methyl-5-(4-methylphenyl)-5-oxopentanoic Acid
• CAS No: 14618-94-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1316176
• PubChem ID: 2760000
• Update Time: 2025-06-25

3-methyl-5-(4-methylphenyl)-5-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid
• 3-METHYL-5-(4-METHYLPHENYL)-5-OXOVALERIC ACID
• 5-Oxo-3-methyl-5-(p-tolyl)-pentansaeure
• 3-methyl-5-oxo-5-p-tolyl-valeric acid
• KB-183599
• AG-D-90397
• AC1MC1OY
• CTK4C4857
• 3-Methyl-5-oxo-5-p-tolyl-valeriansaeure
• 5-(4-Methylphenyl)-3-methyl-5-oxovaleric acid
• AKOS012231807
• 3-Methyl-5-oxo-5-(p-tolyl)pentanoicacid
• MFCD06201663
• 3-Methyl-5-oxo-5-(p-tolyl)pentanoic acid
• DTXSID70374982
• 14618-94-1
• 3-Methyl-5-oxo-5-p-tolyl-pentanoic acid
• 3-methyl-5-(4-methylphenyl)-5-oxopentanoic Acid

• MDL： MFCD06201663
• Inchi： 1S/C13H16O3/c1-9-3-5-11(6-4-9)12(14)7-10(2)8-13(15)16/h3-6,10H,7-8H2,1-2H3,(H,15,16)
• InChI Key： QLFLVSLHVOQLTB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 402°C at 760 mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.529
• PSA: 54.37000
• LogP: 2.67860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-5-(4-methylphenyl)-5-oxopentanoic Acid

Introduction to 3-methyl-5-(4-methylphenyl)-5-oxopentanoic Acid (CAS No. 14618-94-1) and Its Emerging Applications in Chemical Biology

3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid, identified by its CAS number 14618-94-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This organic acid derivative exhibits a fused aromatic system combined with a β-keto ester moiety, which has positioned it as a promising candidate for further exploration in drug discovery and molecular research. The compound’s dual functionality makes it particularly interesting for investigating mechanisms involving both enzyme inhibition and metabolic pathways.

The molecular structure of 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid consists of a pentanoic acid backbone substituted with a methyl group at the third carbon and an aromatic ring at the fifth carbon, which is further substituted with another methyl group. This arrangement creates a rigid scaffold that can interact with biological targets in a highly specific manner. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the compound’s ability to modulate biological pathways has been extensively studied. Notably, research has demonstrated its inhibitory effects on certain proteases and kinases, which are key players in various disease states. For instance, preliminary in vitro experiments have suggested that 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid may interfere with the activity of enzymes involved in the ubiquitin-proteasome system, potentially leading to applications in conditions characterized by protein misfolding or excessive proteolysis.

Moreover, the compound’s aromatic component has drawn interest for its potential interactions with nuclear receptors and transcription factors. These interactions are critical for regulating gene expression, making 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid a valuable tool for studying epigenetic modifications and their role in diseases such as cancer and neurodegeneration. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its binding affinity and conformational dynamics within biological environments.

Recent advancements in computational chemistry have further enhanced the understanding of 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid’s behavior. Molecular docking simulations have revealed potential binding pockets within target proteins, providing insights into how this compound might exert its effects at the molecular level. These simulations have been complemented by experimental validation, where co-crystallization studies have confirmed the predicted interactions, reinforcing the compound’s therapeutic potential.

The synthesis of 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid has also been optimized to improve yield and purity, ensuring its availability for broader research applications. Multi-step synthetic routes involving Grignard reactions and Friedel-Crafts acylations have been refined to achieve high enantiomeric purity, which is crucial for evaluating its stereochemical specificity in biological assays. These synthetic advancements underscore the compound’s feasibility as a building block for more complex drug candidates.

In conclusion, 3-methyl-5-(4-methylphenyl)-5-oxopentanoic acid (CAS No. 14618-94-1) represents a fascinating molecule with diverse applications in chemical biology and drug development. Its unique structural features and demonstrated biological activity make it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an increasingly significant role in addressing some of today’s most challenging medical conditions.